molecular formula C16H12BrClN2O2 B297900 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole

5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole

Cat. No. B297900
M. Wt: 379.63 g/mol
InChI Key: FUOKSDHQNBTVKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicine and drug development. This compound is known to possess several unique properties that make it an attractive candidate for further study.

Mechanism of Action

The mechanism of action of 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole have been studied extensively. The compound has been shown to possess potent anti-inflammatory and antioxidant properties, which can help to reduce the risk of various diseases. Additionally, it has been found to exhibit strong antibacterial and antifungal activity, making it a potential candidate for the treatment of infectious diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole in lab experiments include its high potency and selectivity, as well as its ability to target multiple disease pathways simultaneously. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole. These include:
1. Further investigation of the compound's mechanism of action in order to better understand its potential therapeutic applications.
2. Development of new derivatives of the compound with improved potency and selectivity.
3. Evaluation of the compound's safety and toxicity in animal models.
4. Clinical trials to determine the efficacy of the compound in the treatment of various diseases.
5. Exploration of the compound's potential as a diagnostic tool for certain diseases.
Conclusion
In conclusion, 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole is a promising compound with significant potential for the development of new drugs. Its unique properties make it an attractive candidate for further study, and future research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole involves the reaction of 2-bromo-4-methylphenol, 4-chlorobenzaldehyde, and hydrazine hydrate in the presence of a suitable catalyst. The resulting product is then subjected to further purification and characterization to obtain the final compound.

Scientific Research Applications

The scientific research application of 5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole is primarily focused on its potential as a drug candidate. Several studies have shown that this compound exhibits significant activity against a variety of diseases, including cancer, inflammation, and bacterial infections.

properties

Product Name

5-[(2-Bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole

Molecular Formula

C16H12BrClN2O2

Molecular Weight

379.63 g/mol

IUPAC Name

5-[(2-bromo-4-methylphenoxy)methyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole

InChI

InChI=1S/C16H12BrClN2O2/c1-10-2-7-14(13(17)8-10)21-9-15-19-16(20-22-15)11-3-5-12(18)6-4-11/h2-8H,9H2,1H3

InChI Key

FUOKSDHQNBTVKM-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Cl)Br

Canonical SMILES

CC1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Cl)Br

Origin of Product

United States

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